Cas no 1547084-95-6 (5-Bromo-3-fluoro-1H-indole-2-carboxylic acid)

• Product Name: 5-Bromo-3-fluoro-1H-indole-2-carboxylic acid
• CAS No: 1547084-95-6
• MF: C₉H₅BrFNO₂
• MW: 258.04390501976
• MDL: MFCD26726991
• CID: 4701762
• PubChem ID: 83853706
• Update Time: 2023-08-15

5-Bromo-3-fluoro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-fluoro-1H-indole-2-carboxylic acid

• MDL： MFCD26726991
• Inchi： 1S/C9H5BrFNO2/c10-4-1-2-6-5(3-4)7(11)8(12-6)9(13)14/h1-3,12H,(H,13,14)
• InChI Key： JLSYHUVDDWAACM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=C(C(=O)O)N2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 2.7
• Topological Polar Surface Area: 53.1